![molecular formula C17H18Cl2N2O2 B562918 2-[2-(2,6-dichloroanilino)-5-methoxyphenyl]-N,N-dimethylacetamide CAS No. 698357-92-5](/img/structure/B562918.png)
2-[2-(2,6-dichloroanilino)-5-methoxyphenyl]-N,N-dimethylacetamide
Description
“2-[2-(2,6-dichloroanilino)-5-methoxyphenyl]-N,N-dimethylacetamide” is a derivative of Diclofenac, a well-known non-steroidal anti-inflammatory drug (NSAID) . It is used as an anti-inflammatory agent and has been tested against bacteria, displaying high activity .
Synthesis Analysis
New diclofenac derivatives containing bioactive moieties, such as triazole, oxadiazole, and thiadiazol, were synthesized. The structures of the new compounds were established based on spectral and elemental analysis . A new series of 2-[2-(2,6-dichloroanilino)phenyl]-N’-[(substituted phenyl)methylidene]acetohydrazide derivatives were synthesized and evaluated for their anti-inflammatory, analgesic, and ulcerogenic activity .
Molecular Structure Analysis
The molecular formula of “2-[2-(2,6-dichloroanilino)-5-methoxyphenyl]-N,N-dimethylacetamide” is C17H18Cl2N2O2 . The molecular weight is 353.24300 .
Chemical Reactions Analysis
The new synthesized compounds were tested against anti-inflammatory agents and exhibited high activity as expected . The binding position of new diclofenac derivatives toward Cox-1 and Cox-2 enzymes was proved by molecular docking .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[2-(2,6-dichloroanilino)-5-methoxyphenyl]-N,N-dimethylacetamide” are not fully available. The molecular weight is 353.24300 .
Mechanism of Action
Target of Action
The primary targets of this compound are the cyclooxygenase (COX) enzymes . These enzymes are responsible for producing prostaglandins, which contribute to inflammation and pain signaling .
Mode of Action
The compound acts by inhibiting the effect of COX enzymes . This inhibition results in a decrease in the production of prostaglandins , thereby reducing inflammation and pain.
Biochemical Pathways
The affected biochemical pathway is the prostaglandin synthesis pathway . By inhibiting COX enzymes, the compound disrupts this pathway, leading to a decrease in the production of prostaglandins . The downstream effect of this disruption is a reduction in inflammation and pain signaling.
Pharmacokinetics
The compound is 100% absorbed after oral administration compared to intravenous (IV) administration . Due to first-pass metabolism, only about 50% of the absorbed dose is systemically available . Food has no significant effect on the extent of diclofenac absorption. There is usually a delay in the onset of absorption of 1 to 45 hours and a reduction in peak plasma levels of less than 20% .
Result of Action
The molecular and cellular effects of the compound’s action are a decrease in the production of prostaglandins . This leads to a reduction in inflammation and pain signaling, providing relief from symptoms associated with conditions like arthritis .
properties
IUPAC Name |
2-[2-(2,6-dichloroanilino)-5-methoxyphenyl]-N,N-dimethylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18Cl2N2O2/c1-21(2)16(22)10-11-9-12(23-3)7-8-15(11)20-17-13(18)5-4-6-14(17)19/h4-9,20H,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNEYHXNPKZCUAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CC1=C(C=CC(=C1)OC)NC2=C(C=CC=C2Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20652545 |
Source
|
| Record name | 2-[2-(2,6-Dichloroanilino)-5-methoxyphenyl]-N,N-dimethylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20652545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
698357-92-5 |
Source
|
| Record name | 2-[2-(2,6-Dichloroanilino)-5-methoxyphenyl]-N,N-dimethylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20652545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
